2-(methylthio)-N-(4-(2-oxopiperidin-1-yl)phenyl)nicotinamide

• IUPAC Name: 2-methylsulfanyl-N-[4-(2-oxopiperidin-1-yl)phenyl]pyridine-3-carboxamide
• InChI: InChI=1S/C18H19N3O2S/c1-24-18-15(5-4-11-19-18)17(23)20-13-7-9-14(10-8-13)21-12-3-2-6-16(21)22/h4-5,7-11H,2-3,6,12H2,1H3,(H,20,23)
• InChI Key: XAGOIXTUMFMJGJ-UHFFFAOYSA-N
• Canonical SMILES: CSC1=C(C=CC=N1)C(=O)NC2=CC=C(C=C2)N3CCCCC3=O
• Molecular Formula: C18H19N3O2S
• Molecular Weight: 341.4 g/mol

Description

2-(methylthio)-N-(4-(2-oxopiperidin-1-yl)phenyl)nicotinamide, also known as MPTN, is a synthetic compound that has gained attention in the scientific community due to its potential applications in cancer research. MPTN belongs to the family of nicotinamide adenine dinucleotide (NAD+) precursors, which are essential for cellular metabolism and energy production.

Scientific Research Applications

Anticoagulant Research

This compound has been studied for its potential as an anticoagulant. . Research in this field focuses on the prevention of thrombosis without the risk of bleeding, which is a common side effect of many anticoagulants.

Mechanism of Action

Target of Action

The primary target of this compound is blood coagulation factor Xa . Factor Xa plays a crucial role in the coagulation cascade, which is a series of reactions that ultimately leads to the formation of a blood clot. By inhibiting factor Xa, the compound can prevent the formation of blood clots.

Mode of Action

The compound interacts with its target, factor Xa, by binding to it. This binding activity is retained even after the modification of the carboxamido linker to eliminate potential in vivo hydrolysis to a primary aniline . The compound’s exceptional potency prompted an investigation of the neutral P1 moieties that resulted in the identification of the p-methoxyphenyl P1, which retained factor Xa binding affinity .

Pharmacokinetics

The compound exhibits good oral bioavailability . This means that when taken orally, a significant proportion of the compound is absorbed into the bloodstream and can exert its therapeutic effect. The compound also has an improved pharmacokinetic profile relative to razaxaban (compound 4) .

Action Environment

The action, efficacy, and stability of the compound can be influenced by various environmental factors. For example, the pH of the environment can affect the compound’s binding affinity to factor Xa . Additionally, factors such as the presence of other medications, the individual’s health status, and genetic factors can also influence the compound’s action and efficacy.